5-(4-acetylpiperazin-1-yl)-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-(2-chlorobenzenesulfonamido)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-acetylpiperazin-1-yl)-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-(2-chlorobenzenesulfonamido)benzamide is a useful research compound. Its molecular formula is C26H24Cl2F3N5O4S and its molecular weight is 630.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Microbial Studies
Research has explored the synthesis of derivatives similar to the compound , focusing on their potential antimicrobial activities. For instance, the synthesis of pyridine derivatives has been documented, revealing their antibacterial and antifungal properties. These studies underscore the potential utility of such compounds in developing new antimicrobial agents (Patel & Agravat, 2007).
Antitumor and Antimicrobial Activities
Novel synthesis methods have led to the creation of pyrazole-containing enaminones, with subsequent testing indicating both antitumor and antimicrobial activities. These findings suggest the compound's derivatives could be explored further for potential anticancer applications as well as for combating microbial infections (Riyadh, 2011).
Anticancer and Anti-5-lipoxygenase Agents
Research into novel pyrazolopyrimidines derivatives has demonstrated their efficacy as anticancer and anti-5-lipoxygenase agents, further highlighting the diverse therapeutic potential of compounds within this chemical framework (Rahmouni et al., 2016).
Exploration of Antimicrobial Potential
Studies have specifically targeted the synthesis and evaluation of pyrazolo[3,4-b]pyridine derivatives, incorporating benzenesulfonamide and trifluoromethyl groups, to assess their antimicrobial efficacy. These compounds have shown promise against various bacterial and fungal pathogens, suggesting a potential pathway for the development of new antimicrobial drugs (Chandak et al., 2013).
Properties
IUPAC Name |
5-(4-acetylpiperazin-1-yl)-2-[(2-chlorophenyl)sulfonylamino]-N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24Cl2F3N5O4S/c1-16(37)35-8-10-36(11-9-35)18-6-7-22(34-41(39,40)24-5-3-2-4-20(24)27)19(13-18)25(38)33-15-23-21(28)12-17(14-32-23)26(29,30)31/h2-7,12-14,34H,8-11,15H2,1H3,(H,33,38) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPYDGARJFLFBOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C2=CC(=C(C=C2)NS(=O)(=O)C3=CC=CC=C3Cl)C(=O)NCC4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24Cl2F3N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
630.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.